Cas no 1805292-40-3 (5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805292-40-3
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4841836
• Update Time: 2025-10-27

5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-6(10)2-1-14-3(7(16)17)5(4(2)15(18)19)20-8(11,12)13/h1,6H,(H,16,17)
• InChI Key： VJFFNCFZOKOZJK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

5-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805292-40-3)

The compound 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid, with CAS number 1805292-40-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 5, a nitro group at position 4, and a trifluoromethoxy group at position 3. The carboxylic acid functionality at position 2 further enhances its versatility in various chemical reactions and applications.

The synthesis of this compound involves a series of intricate multi-step reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in catalytic methodologies have enabled the efficient construction of this molecule with high purity and yield. Researchers have explored various synthetic pathways to optimize the production process, leveraging state-of-the-art catalysts and reaction conditions to minimize by-products and maximize selectivity.

The structural features of 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid make it an ideal candidate for applications in drug discovery and agrochemical development. The presence of electron-withdrawing groups such as the nitro and trifluoromethoxy substituents significantly influences the electronic properties of the molecule, enhancing its reactivity in biological systems. This has led to its investigation as a potential lead compound in the development of novel pharmaceutical agents targeting specific enzymes or receptors.

Recent studies have also highlighted the potential of this compound in materials science. Its unique electronic configuration makes it a promising candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that the compound exhibits favorable optoelectronic properties, including high fluorescence quantum yields and excellent charge transport characteristics.

In addition to its synthetic and application-oriented studies, the compound has been extensively analyzed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, conformational flexibility, and intermolecular interactions. Such detailed structural elucidation is crucial for understanding its behavior in different chemical environments and for designing more efficient derivatives.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully assess its long-term environmental fate and potential risks associated with its widespread use.

In conclusion, 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805292-40-3) represents a versatile and multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future research endeavors.